Cas no 2168831-15-8 (7-hydrazinyl-3-pentyl-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-hydrazinyl-3-pentyl-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 2168831-15-8
• MF: C₉H₁₅N₇
• MW: 221.262299776077
• CID: 6224533
• PubChem ID: 165720661
• Update Time: 2025-11-01

7-hydrazinyl-3-pentyl-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-hydrazinyl-3-pentyl-3H-1,2,3triazolo4,5-dpyrimidine
• 2168831-15-8
• EN300-1582375
• 7-hydrazinyl-3-pentyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• Inchi： 1S/C9H15N7/c1-2-3-4-5-16-9-7(14-15-16)8(13-10)11-6-12-9/h6H,2-5,10H2,1H3,(H,11,12,13)
• InChI Key： ZIUNUOJAKVSWLO-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(NN)N=CN=2)N=N1)CCCCC

Computed Properties

• Exact Mass: 221.13889351g/mol
• Monoisotopic Mass: 221.13889351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.5Ų

Additional information on 7-hydrazinyl-3-pentyl-3H-1,2,3triazolo4,5-dpyrimidine

Comprehensive Overview of 7-Hydrazinyl-3-pentyl-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2168831-15-8)

7-Hydrazinyl-3-pentyl-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2168831-15-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the triazolopyrimidine family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

The molecular structure of 7-Hydrazinyl-3-pentyl-3H-1,2,3-triazolo[4,5-d]pyrimidine features a triazole ring fused with a pyrimidine core, appended with a hydrazinyl group and a pentyl chain. This configuration enhances its solubility and bioavailability, making it a promising candidate for medicinal chemistry applications. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to inflammation and cellular proliferation, which are hot topics in precision medicine.

In the context of green chemistry, synthetic routes for CAS No. 2168831-15-8 emphasize minimal waste generation and energy efficiency. This aligns with the growing demand for sustainable synthesis methods, a frequently searched topic among chemists and environmental scientists. The compound’s stability under physiological conditions also makes it suitable for drug formulation studies, another area of high interest in pharmacokinetics research.

Analytical characterization of 7-Hydrazinyl-3-pentyl-3H-1,2,3-triazolo[4,5-d]pyrimidine typically involves NMR spectroscopy, mass spectrometry, and HPLC, techniques widely discussed in academic and industrial forums. Its purity and structural integrity are critical for reproducibility in bioassay experiments, a recurring concern in research and development (R&D) communities.

Emerging applications of this compound include its use in molecular probes for diagnostic imaging, leveraging its fluorescent properties. This ties into the broader trend of theranostics, where diagnostics and therapy are combined—a subject frequently queried in biomedical engineering circles. Additionally, its potential in crop protection formulations is being explored, addressing global challenges like food security and pesticide resistance.

Future directions for CAS No. 2168831-15-8 may involve computational modeling to predict its interactions with biological targets, a method gaining traction due to advancements in artificial intelligence (AI) in chemistry. Such approaches could accelerate its adoption in high-throughput screening pipelines, a key focus area for pharmaceutical innovation.